N-allyl-4-(4-bromophenyl)-1-phenyl-5,6,7,8-tetrahydro-2a,4a-diazacyclopenta[cd]azulene-2-carbothioamide

• IUPAC Name: 2-(4-bromophenyl)-6-phenyl-N-prop-2-enyl-1,4-diazatricyclo[5.4.1.04,12]dodeca-2,5,7(12)-triene-5-carbothioamide
• InChI: InChI=1S/C26H24BrN3S/c1-2-15-28-25(31)24-23(19-8-4-3-5-9-19)21-10-6-7-16-29-22(17-30(24)26(21)29)18-11-13-20(27)14-12-18/h2-5,8-9,11-14,17H,1,6-7,10,15-16H2,(H,28,31)
• InChI Key: SSGDFJHLODOFJC-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=S)C1=C(C2=C3N1C=C(N3CCCC2)C4=CC=C(C=C4)Br)C5=CC=CC=C5
• Molecular Formula: C26H24BrN3S
• Molecular Weight: 490.5 g/mol
• CAS No.: 300568-57-4

Description

N-allyl-4-(4-bromophenyl)-1-phenyl-5,6,7,8-tetrahydro-2a,4a-diazacyclopenta[cd]azulene-2-carbothioamide is a useful research compound. Its molecular formula is C26H24BrN3S and its molecular weight is 490.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant Activity

Research conducted by Demchenko et al. (2021) involved the design, synthesis, and evaluation of new derivatives for their in vitro antioxidant activity under artificial oxidative stress conditions. The study found that certain derivatives exhibited high antioxidant activity and a good pharmacokinetic profile, which makes them promising candidates for further pharmacological screening for the presence of antioxidant activity in vivo (Demchenko et al., 2021).

Antiviral Activity

Another study focused on the synthesis and antiviral activity of derivatives against the Flu A H1N1 California/07/2009 virus. The results demonstrated that some compounds have significant antiviral activity, suggesting their potential use in developing new antiviral agents (Demchenko et al., 2019; Demchenko et al., 2019).

Anticancer Activity

The anticancer potential of these compounds was explored in a study by Demchenko et al. (2019), which synthesized novel derivatives and evaluated their antitumor activity against PC-3 prostate cancer cells. The findings indicated that some compounds showed promising inhibitory effects on the growth of prostate cancer cells, suggesting their potential as anticancer agents (Demchenko et al., 2019).